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Compound Name: 27-Hydroxyheptacosanoic acid

Cat. No.: B1255061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 27-hydroxyheptacosanoic acid, a very-

long-chain omega-hydroxy fatty acid. Given its structural characteristics, this molecule stands

as a subject of interest for investigations into lipid biochemistry, particularly in the synthesis of

complex lipids and its potential, yet underexplored, biological activities. This document will

delve into its chemical identity, methods for its synthesis and analysis, and its potential roles

informed by the broader understanding of related lipid molecules.

Part 1: Core Chemical Identity
IUPAC Name and Structure
The nomenclature of fatty acids follows a systematic approach based on their carbon chain

length and the presence of functional groups.[1][2][3] For the topic compound, the International

Union of Pure and Applied Chemistry (IUPAC) name is 27-hydroxyheptacosanoic acid.

This name is derived as follows:

Heptacosan-: Indicates a 27-carbon backbone.
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-oic acid: Denotes the carboxylic acid functional group (-COOH) at position 1.

27-hydroxy-: Specifies a hydroxyl group (-OH) at the terminal (omega) carbon, C27.

The structure of 27-hydroxyheptacosanoic acid is a long, saturated aliphatic chain with a

carboxyl group at one end and a hydroxyl group at the other.

CAS Number
A specific CAS (Chemical Abstracts Service) number for 27-hydroxyheptacosanoic acid in its

free acid form is not readily found in major chemical databases. However, its methyl ester

derivative, methyl 27-hydroxyheptacosanoate, is well-documented and commercially available.

Compound CAS Number

Methyl 27-hydroxyheptacosanoate 369635-50-7

Table 1: CAS number for the methyl ester of 27-hydroxyheptacosanoic acid.[4][5][6]

For research purposes, it is common to work with the methyl ester due to its increased stability

and volatility, which is particularly advantageous for analytical techniques like gas

chromatography. The free acid can be readily obtained from the ester via hydrolysis.

Part 2: Synthesis and Biochemical Production
The synthesis of very-long-chain omega-hydroxy fatty acids like 27-hydroxyheptacosanoic
acid can be approached through both chemical and biosynthetic methods.

Chemical Synthesis Approaches
Chemical synthesis provides a high degree of control over the final product. A general strategy

for synthesizing long-chain omega-hydroxy fatty acids involves the coupling of smaller,

functionalized building blocks.[7][8] A plausible synthetic route for 27-hydroxyheptacosanoic
acid could involve:

Preparation of Precursors: Synthesis of two key fragments: a long-chain alkyl halide with a

protected hydroxyl group at one end, and a shorter-chain ester with a terminal alkyne or a

group amenable to coupling.
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Carbon-Carbon Bond Formation: Coupling of the two precursors, for example, via a Grignard

reaction or other cross-coupling methodologies, to form the 27-carbon backbone.

Functional Group Manipulation: Deprotection of the terminal hydroxyl group and hydrolysis of

the ester to yield the final 27-hydroxyheptacosanoic acid.

Long-chain alkyl halide
(with protected -OH)

Coupling Reaction
(e.g., Grignard)

Short-chain ester
(with coupling group)

27-Carbon Backbone
(protected acid and alcohol) Deprotection & Hydrolysis 27-Hydroxyheptacosanoic Acid

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis of 27-hydroxyheptacosanoic
acid.

Biosynthesis Pathways
Nature offers sophisticated enzymatic machinery for the production of hydroxy fatty acids.

While specific pathways for 27-hydroxyheptacosanoic acid are not detailed, the biosynthesis

of long-chain ω-hydroxy fatty acids has been achieved in engineered microorganisms.[9][10]

This typically involves:

Host Organism: A microbe capable of producing high levels of fatty acids, such as

Saccharomyces cerevisiae or Escherichia coli.

Genetic Engineering: Introduction of genes encoding enzymes like cytochrome P450

monooxygenases, which can hydroxylate the terminal carbon of a fatty acid.

Metabolic Engineering: Further modifications to the host's metabolism to increase the

precursor pool of very-long-chain fatty acids and enhance the efficiency of the hydroxylation

step.
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Caption: A simplified diagram of a potential biosynthetic pathway for 27-
hydroxyheptacosanoic acid in an engineered microorganism.

Part 3: Analytical Methodologies
The analysis of very-long-chain hydroxy fatty acids requires specialized techniques to ensure

accurate identification and quantification. Gas chromatography-mass spectrometry (GC-MS) is

the most common and robust method.[11][12]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1255061/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-27-hydroxyheptacosanoic-acid
https://www.benchchem.com/product/b1255061/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-27-hydroxyheptacosanoic-acid
https://www.benchchem.com/product/b1255061/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-27-hydroxyheptacosanoic-acid
https://pubmed.ncbi.nlm.nih.gov/36127617/
https://www.jfda-online.com/cgi/viewcontent.cgi?article=1221&context=journal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation and Derivatization
Due to the low volatility of 27-hydroxyheptacosanoic acid, derivatization is a critical step prior

to GC-MS analysis.[9][13][14]

Step-by-Step Protocol for Derivatization:

Esterification: The carboxylic acid group is converted to its methyl ester (a Fatty Acid Methyl

Ester or FAME). This is typically achieved by heating the sample in a solution of methanolic

acid (e.g., 2% H₂SO₄ in methanol).

Silylation: The hydroxyl group is converted to a trimethylsilyl (TMS) ether. This is done by

reacting the sample with a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide

(BSTFA).

This two-step derivatization process significantly increases the volatility and thermal stability of

the molecule, making it amenable to GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
The derivatized sample is then injected into the GC-MS system.

Gas Chromatography: The FAME-TMS derivative is separated from other components in the

sample based on its boiling point and interaction with the stationary phase of the GC column.

Mass Spectrometry: As the compound elutes from the GC column, it is ionized (typically by

electron impact), and the resulting fragments are detected by the mass spectrometer. The

fragmentation pattern provides a unique "fingerprint" that allows for the unambiguous

identification of the molecule.

Part 4: Biological Significance and Potential
Applications
While the specific biological roles of 27-hydroxyheptacosanoic acid are not yet well-defined

in the scientific literature, we can infer potential areas of interest based on the functions of

related molecules.
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Role in Natural Products and Cellular Structures
Omega-hydroxy fatty acids are key components of certain natural polymers. For instance, C16

and C18 omega-hydroxy acids are fundamental building blocks of cutin, the protective polymer

found in the cuticle of plants.[15] It is plausible that very-long-chain omega-hydroxy fatty acids

like 27-hydroxyheptacosanoic acid could play a similar structural role in the protective

barriers of some organisms, particularly those adapted to extreme environments.

Potential for Bioactivity: Insights from 27-
Hydroxycholesterol
Interestingly, another 27-carbon molecule with a terminal hydroxyl group, 27-

hydroxycholesterol, is a well-studied and biologically active compound. 27-hydroxycholesterol

is an endogenous selective estrogen receptor modulator (SERM), meaning it can bind to and

modulate the activity of estrogen receptors.[16][17] This molecule has been implicated in the

pathophysiology of cardiovascular diseases and certain types of cancer.[18][19][20]

The structural similarity (a long carbon chain with a terminal hydroxyl group) between 27-
hydroxyheptacosanoic acid and the side chain of 27-hydroxycholesterol suggests that the

fatty acid could potentially interact with some of the same biological targets, although this

remains to be experimentally verified.

Future Research Directions
The lack of extensive research on 27-hydroxyheptacosanoic acid presents a number of

opportunities for future investigation:

Occurrence in Nature: Screening of plant, microbial, and marine lipid extracts to identify

natural sources of this molecule. The presence of other long-chain 2-hydroxy fatty acids in

marine echinoderms suggests that marine organisms could be a promising area of

exploration.[13]

Biological Activity Screening: Testing for a range of biological activities, including

antimicrobial, anti-inflammatory, and cytotoxic effects.

Interaction with Nuclear Receptors: Investigating its potential to bind to and modulate the

activity of nuclear receptors, including estrogen receptors and others involved in lipid
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metabolism.

Role in Complex Lipid Synthesis: Exploring its incorporation into more complex lipids, such

as waxes and other esters, and the functional properties of these lipids.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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